![molecular formula C18H19FN2O4 B2376206 N1-(2-(4-fluorophenoxy)ethyl)-N2-(2-methoxy-5-methylphenyl)oxalamide CAS No. 1207057-91-7](/img/structure/B2376206.png)
N1-(2-(4-fluorophenoxy)ethyl)-N2-(2-methoxy-5-methylphenyl)oxalamide
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Overview
Description
This compound is an oxalamide derivative, which is a class of compounds containing an oxalamide group - a functional group with the formula R1C(O)N(R2)C(O)R3. Oxalamides are used in a variety of applications, including as intermediates in organic synthesis .
Molecular Structure Analysis
The compound contains several functional groups, including a fluorophenoxy group, a methoxy group, and an oxalamide group. These groups can influence the compound’s reactivity and properties .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the fluorine atom could increase the compound’s stability and affect its polarity .Scientific Research Applications
Catalytic Protodeboronation for Alkene Hydromethylation
- Application : Researchers have reported a catalytic protodeboronation method for 1°, 2°, and 3° alkyl boronic esters using a radical approach. This protocol enables formal anti-Markovnikov alkene hydromethylation, a transformation previously unknown. The method was applied to methoxy-protected (−)-Δ8-THC and cholesterol. Additionally, it played a role in the formal total synthesis of δ-®-coniceine and indolizidine 209B .
Photophysical Properties of 2-Arylbenzo[b]arsoles
- Application : Understanding these properties can guide the design of novel materials for optoelectronic applications .
Benzamide Derivatives in Medicinal Chemistry
- Application : Researchers explore benzamide derivatives for their potential as antitumor agents, anti-inflammatory drugs, and modulators of neurotransmitter receptors. Investigating the specific effects of our compound within this class could yield valuable insights .
Hydroboration-Deboronation Strategy for Alkene Hydrogenation
- Application : The protodeboronation of in situ-generated catechol boronic esters proceeds via a radical chain reaction, allowing for efficient hydrogenation of alkenes. While this method is limited to more expensive catechol boronic esters, it works well for 2° alkyl boronic esters .
Building Blocks for Suzuki–Miyaura Coupling
- Application : These coupling reactions enable the synthesis of complex organic molecules, making them essential in medicinal chemistry, materials science, and natural product synthesis .
Functional Group Transformations via Boron Moiety
- Application : Researchers have explored oxidations, aminations, halogenations, and C–C bond formations using these stable boronic esters. Understanding their reactivity and versatility contributes to synthetic methodologies .
Future Directions
properties
IUPAC Name |
N-[2-(4-fluorophenoxy)ethyl]-N'-(2-methoxy-5-methylphenyl)oxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19FN2O4/c1-12-3-8-16(24-2)15(11-12)21-18(23)17(22)20-9-10-25-14-6-4-13(19)5-7-14/h3-8,11H,9-10H2,1-2H3,(H,20,22)(H,21,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNAFHHOBWLYORA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)NC(=O)C(=O)NCCOC2=CC=C(C=C2)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19FN2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(2-(4-fluorophenoxy)ethyl)-N2-(2-methoxy-5-methylphenyl)oxalamide |
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